2-(2-methylpiperazin-1-yl)pyrimidine dihydrochloride
Overview
Description
2-(2-Methylpiperazin-1-yl)pyrimidine dihydrochloride (2-MPPDC) is an organic compound belonging to the pyrimidine family. It is a white crystalline solid with a molecular weight of 194.12 g/mol. It is soluble in water and ethanol and has a melting point of 154-156°C. 2-MPPDC is a versatile chemical used in a variety of applications, ranging from pharmaceuticals to industrial synthesis. It is used as a starting material in the synthesis of a number of compounds, including pharmaceuticals, agrochemicals, and other organic compounds.
Mechanism of Action
2-(2-methylpiperazin-1-yl)pyrimidine dihydrochloride acts as a nucleophile, attacking the electrophilic carbon atom of the pyrimidine molecule. This reaction results in the formation of a carbon-carbon bond between the two molecules, forming the 2-(2-methylpiperazin-1-yl)pyrimidine dihydrochloride molecule.
Biochemical and Physiological Effects
2-(2-methylpiperazin-1-yl)pyrimidine dihydrochloride is used in the synthesis of a variety of pharmaceuticals, agrochemicals, and other organic compounds. It is also used in the synthesis of a variety of organic compounds, including polymers, dyes, and pigments. In addition, it is used in the synthesis of a variety of compounds, including organic acids, esters, and amines. These compounds can have various biochemical and physiological effects on the body. For example, 2-(2-methylpiperazin-1-yl)pyrimidine dihydrochloride is used in the synthesis of a number of anti-cancer drugs, including 5-fluorouracil and doxorubicin. It is also used in the synthesis of a number of anti-inflammatory drugs, including ibuprofen and naproxen.
Advantages and Limitations for Lab Experiments
2-(2-methylpiperazin-1-yl)pyrimidine dihydrochloride is a versatile compound with a wide range of applications. It is easy to synthesize and can be used in a variety of lab experiments. It is also relatively inexpensive and is available in a variety of forms, including powder, pellets, and solutions. However, there are some limitations to its use in lab experiments. For example, it is a relatively unstable compound and can be easily decomposed by heat and light. In addition, it is a relatively toxic compound and should be handled with care.
Future Directions
The use of 2-(2-methylpiperazin-1-yl)pyrimidine dihydrochloride in scientific research is expected to continue to grow in the future. It is expected to be used in the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and other organic compounds. In addition, it is expected to be used in the development of new materials and in the synthesis of a variety of organic compounds, including polymers, dyes, and pigments. Finally, it is expected to be used in the synthesis of a variety of compounds, including organic acids, esters, and amines.
Synthesis Methods
2-(2-methylpiperazin-1-yl)pyrimidine dihydrochloride can be synthesized by the reaction of 2-methylpiperazine and pyrimidine. The reaction is carried out in aqueous solution at a temperature of 80-90°C and a pressure of 1-2 atm. The reaction is usually carried out in the presence of a catalyst, such as sodium hydroxide. The reaction is complete in about 1-2 hours and yields 2-(2-methylpiperazin-1-yl)pyrimidine dihydrochloride in a yield of up to 98%.
Scientific Research Applications
2-(2-methylpiperazin-1-yl)pyrimidine dihydrochloride is used in a variety of scientific research applications, including the synthesis of pharmaceuticals and agrochemicals, and the development of new materials. It is also used in the synthesis of a variety of organic compounds, including polymers, dyes, and pigments. In addition, it is used in the synthesis of a variety of compounds, including organic acids, esters, and amines.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-methylpiperazin-1-yl)pyrimidine dihydrochloride involves the reaction of 2-chloropyrimidine with 2-methylpiperazine in the presence of a base, followed by purification and salt formation with hydrochloric acid.", "Starting Materials": [ "2-chloropyrimidine", "2-methylpiperazine", "Base (e.g. potassium carbonate)", "Hydrochloric acid" ], "Reaction": [ "Add 2-chloropyrimidine to a reaction flask", "Add a base (e.g. potassium carbonate) to the reaction flask", "Add 2-methylpiperazine to the reaction flask and stir at room temperature for several hours", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and filter the solid product", "Wash the solid product with water and dry", "Dissolve the solid product in hydrochloric acid", "Filter the resulting solution and collect the solid product", "Wash the solid product with water and dry to obtain 2-(2-methylpiperazin-1-yl)pyrimidine dihydrochloride" ] } | |
CAS RN |
2749863-44-1 |
Product Name |
2-(2-methylpiperazin-1-yl)pyrimidine dihydrochloride |
Molecular Formula |
C9H16Cl2N4 |
Molecular Weight |
251.2 |
Purity |
95 |
Origin of Product |
United States |
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